Cas no 863460-24-6 (N-(4-acetamidophenyl)-2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide)

• Product Name: N-(4-acetamidophenyl)-2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide
• CAS No: 863460-24-6
• MF: C₂₀H₁₆FN₇O₂S
• MW: 437.450144767761
• CID: 5949646
• PubChem ID: 18554522
• Update Time: 2025-06-10

N-(4-acetamidophenyl)-2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidophenyl)-2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide
• N-(4-acetamidophenyl)-2-((3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide
• Acetamide, N-[4-(acetylamino)phenyl]-2-[[3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]thio]-
• F0682-0840
• SR-01000138429
• SR-01000138429-1
• 863460-24-6
• AKOS024596535
• N-(4-acetamidophenyl)-2-{[3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide
• N-(4-acetamidophenyl)-2-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide

• Inchi： 1S/C20H16FN7O2S/c1-12(29)24-14-4-6-15(7-5-14)25-17(30)10-31-20-18-19(22-11-23-20)28(27-26-18)16-8-2-13(21)3-9-16/h2-9,11H,10H2,1H3,(H,24,29)(H,25,30)
• InChI Key： DTSIUIWYSYEEQU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC(C)=O)C=C1)(=O)CSC1N=CN=C2N(C3=CC=C(F)C=C3)N=NC2=1

Computed Properties

• Exact Mass: 437.10702211g/mol
• Monoisotopic Mass: 437.10702211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• pka: 12.00±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-(4-acetamidophenyl)-2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide

Recent Advances in the Study of N-(4-acetamidophenyl)-2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide (CAS: 863460-24-6)

The compound N-(4-acetamidophenyl)-2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide (CAS: 863460-24-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique triazolopyrimidine scaffold, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in various diseases, including cancer and inflammatory disorders. The structural features of N-(4-acetamidophenyl)-2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide suggest its potential to interact with specific kinase targets, making it a promising candidate for further development.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of this compound on a panel of kinases. The results demonstrated selective inhibition of certain kinases, with notable activity against those involved in oncogenic signaling pathways. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, which are essential for its progression as a therapeutic agent.

Another significant area of research has been the exploration of the compound's anti-inflammatory properties. Preclinical studies have shown that N-(4-acetamidophenyl)-2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide can modulate key inflammatory mediators, such as cytokines and chemokines, suggesting its potential utility in treating inflammatory diseases. These findings were further supported by in vivo experiments, where the compound exhibited efficacy in reducing inflammation in animal models.

Despite these promising results, challenges remain in the development of this compound. Issues such as off-target effects and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies and optimization of the chemical scaffold. Additionally, more comprehensive preclinical and clinical studies are required to fully evaluate its therapeutic potential and safety profile.

In conclusion, N-(4-acetamidophenyl)-2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide represents a promising molecule in the field of chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. Continued efforts in understanding its mechanism of action and optimizing its properties will be crucial in realizing its full therapeutic potential.